![molecular formula C9H8O3 B1214576 3-Oxo-3-phenylpropanoic acid CAS No. 614-20-0](/img/structure/B1214576.png)
3-Oxo-3-phenylpropanoic acid
Overview
Description
3-oxo-3-phenylpropionic acid is a 3-oxo monocarboxylic acid. It is a conjugate acid of a 3-oxo-3-phenylpropionate.
Scientific Research Applications
1. Synthesis of 4H-Isoxazol-5-ones
3-Oxo-3-phenylpropanoic acid plays a role in the synthesis of 4H-isoxazol-5-ones. A study demonstrated the use of 3-oxo-3-phenylpropanoate in a boric acid-catalyzed multi-component reaction, highlighting its efficiency and high yields in an aqueous medium. This process is noted for its simplicity and eco-friendly approach (Kiyani & Ghorbani, 2015).
2. Chemical Synthesis of Antidepressant Progenitors
Another study focused on the chemical synthesis of (S)-3-Hydroxy-3-phenylpropanoic acid, a potential precursor for antidepressant drugs like tomoxetine and fluoxetine hydrochloride. The research reported on the optimization of conditions for enzymatic preparation and the synthesis of the racemic substrate (Zhao, Ma, Fu, & Zhang, 2014).
3. Nonlinear Optical (NLO) Activity
This compound derivatives have been studied for their nonlinear optical activity. A compound derived from this compound displayed significant NLO activity, as demonstrated through X-ray crystallography and quantum chemical calculations. This indicates potential applications in optical and photonic technologies (Venkatesan, Thamotharan, Ilangovan, Liang, & Sundius, 2016).
4. Production of 3-Hydroxypropanoic Acid
3-Hydroxypropanoic acid (3-HP), a derivative of this compound, has been explored as a valuable platform chemical with applications in industrial production of various chemicals, including bioplastics. The production processes using microbial cell factories have been extensively explored, though challenges remain in achieving industrially relevant levels (Jers, Kalantari, Garg, & Mijakovic, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
3-Oxo-3-phenylpropanoic acid, also known as Phenylpyruvic acid, interacts with several targets. One of its primary targets is L-phenylalanine dehydrogenase , an enzyme found in Rhodococcus sp . It also interacts with Hydroxyacid oxidase 1 in humans and Indole-3-pyruvate decarboxylase in Azospirillum brasilense . These enzymes play crucial roles in various biochemical reactions and metabolic pathways.
Mode of Action
It is known to interact with its targets, potentially altering their function and resulting in changes at the molecular level .
Biochemical Pathways
This compound is involved in several biochemical pathways. It is a product of the shikimate pathway , which is responsible for the biosynthesis of aromatic amino acids . It is also involved in the synthesis of 3-phenyllactic acid (PLA) through the action of lactate dehydrogenase .
Pharmacokinetics
It is known that the compound has a molecular weight of 16416, a density of 1242±006 g/cm3, a melting point of 98-100°C, a boiling point of 3491±250 °C, and a vapor pressure of 181E-05mmHg at 25°C .
Result of Action
It has been suggested that it may have a role in promoting myotube hypertrophy, or muscle cell growth, through the foxo3/nad+ signaling pathway .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the conversion of this compound was found to increase with the LogP oct of the organic solvent . Additionally, the phosphate buffer was selected as the optimum medium for reduction .
Biochemical Analysis
Biochemical Properties
3-Oxo-3-phenylpropanoic acid plays a crucial role in biochemical reactions, particularly in the metabolism of phenylalanine and tyrosine. It is a substrate for several enzymes, including phenylalanine hydroxylase and tyrosine aminotransferase. These enzymes catalyze the conversion of phenylalanine to tyrosine and further to this compound. The compound also interacts with coenzymes such as NAD+ and FAD, which are essential for its oxidation and reduction reactions .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been shown to affect the Foxo3/NAD+ signaling pathway, promoting myotube hypertrophy and inhibiting protein degradation in skeletal muscle cells . Additionally, this compound can modulate the expression of genes involved in the tricarboxylic acid cycle and oxidative phosphorylation, thereby impacting cellular energy metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to and inhibits the activity of specific enzymes, such as phenylalanine hydroxylase, by competing with their natural substrates. This inhibition can lead to alterations in the levels of downstream metabolites and affect various metabolic pathways. Furthermore, this compound can interact with transcription factors like Foxo3, modulating their activity and influencing gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its efficacy. Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in terms of protein acetylation and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can promote beneficial effects such as muscle hypertrophy and improved metabolic function. At high doses, it can lead to toxic effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating a limit to its beneficial effects .
Metabolic Pathways
This compound is involved in several metabolic pathways, including the phenylalanine and tyrosine degradation pathways. It is a key intermediate in the conversion of phenylalanine to fumarate and acetoacetate, which are further metabolized in the tricarboxylic acid cycle. The compound interacts with enzymes such as phenylalanine hydroxylase and tyrosine aminotransferase, as well as cofactors like NAD+ and FAD, to facilitate these metabolic processes .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can be transported across cell membranes by monocarboxylate transporters, which facilitate its uptake and release. The compound can also bind to plasma proteins, affecting its distribution and localization within tissues. These interactions influence the compound’s bioavailability and efficacy .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytosol and mitochondria. Its activity and function can be affected by its subcellular localization, as it interacts with different enzymes and biomolecules in these compartments. Post-translational modifications, such as phosphorylation and acetylation, can also influence the compound’s targeting and localization within cells .
Properties
IUPAC Name |
3-oxo-3-phenylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O3/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXUIDZOMTRMIOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70210316 | |
Record name | 3-Keto-3-phenylpropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
614-20-0 | |
Record name | Benzoylacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=614-20-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Keto-3-phenylpropionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000614200 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 614-20-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97769 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Keto-3-phenylpropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BENZOYLACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C0Z4E3K13K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the impact of concentration on the tautomeric equilibrium of 3-oxo-3-phenylpropanoic acid?
A: Research indicates that the tautomeric equilibrium constant of this compound, and likely other β-keto acids, is influenced by its concentration. [] This suggests that the self-association of the molecule, potentially through hydrogen bonding, can shift the balance between its keto and enol forms. This finding highlights the importance of considering concentration effects when studying the reactivity and properties of this compound.
Q2: How does this compound react with 3-imidazoline 3-oxides?
A: this compound alkyl esters demonstrate regioselectivity in their reaction with 3-imidazoline 3-oxides. [] This reaction yields 2-phenyl-3a,4,5,6-tetrahydroimidazo[1,5-b]isoxazole-3-carboxylic acid alkyl esters. Interestingly, treating these adducts with alkoxides or heat under vacuum leads to their decomposition back into the original imidazole and the alkyl this compound esters. Furthermore, attempts to oxidize the carbon-carbon double bond within these adducts using KMnO4–FeSO4 resulted in the formation of previously uncharacterized 4-oxo-3a,4,5,6-tetrahydroimidazo[1,5-b]isoxazoles. This highlights the potential of this compound derivatives as building blocks in the synthesis of novel heterocyclic compounds.
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